2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid

• Molecular Formula: C19H16N2O6
• Molecular Weight: 368.3 g/mol
• IUPAC Name: 2-[[2-(2-methoxyethyl)-1,3-dioxoisoindole-5-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C19H16N2O6/c1-27-9-8-21-17(23)12-7-6-11(10-14(12)18(21)24)16(22)20-15-5-3-2-4-13(15)19(25)26/h2-7,10H,8-9H2,1H3,(H,20,22)(H,25,26)
• InChI Key: DCOOYVZGWMWRCU-UHFFFAOYSA-N
• SMILES: COCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)O

Description

2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid, also known as MEID-201, is a novel compound that has gained attention in the field of pharmaceutical research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid is still not fully understood. However, it is believed to act through the inhibition of the nuclear factor kappa B (NF-κB) pathway, which plays a crucial role in the regulation of inflammation and immune responses. 2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
In addition to its anti-inflammatory and anti-tumor properties, 2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid has been found to have other biochemical and physiological effects. It has been shown to reduce oxidative stress and protect against DNA damage, as well as improve insulin sensitivity and glucose metabolism in diabetic mice.

Advantages and Limitations for Lab Experiments

2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid has several advantages for use in lab experiments. It is stable and easy to synthesize, making it readily available for research purposes. However, one limitation is that it has low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of 2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid. One area of interest is its potential use in combination therapy with other drugs for the treatment of various diseases. Another direction is the investigation of its pharmacokinetics and pharmacodynamics in vivo, as well as its safety and toxicity profile. Furthermore, the development of more potent analogs of 2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid may lead to the discovery of new and effective therapeutic agents.

Synthesis Methods

2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid can be synthesized through a multi-step process that involves the reaction of 2-amino benzoic acid with phthalic anhydride followed by the addition of 2-methoxyethylamine and acetic anhydride. The resulting product is then treated with trifluoroacetic acid to obtain 2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid in high yield and purity.

Scientific Research Applications

2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid has been found to exhibit anti-inflammatory and anti-tumor properties in various in vitro and in vivo studies. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as suppress the growth and proliferation of cancer cells. 2-({[2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid has also been investigated for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.